
Technical Whitepaper: Spectroscopic
Characterization of 2-Methoxy-4-

[(methylimino)methyl]phenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Methoxy-4-

[(methylimino)methyl]phenol

CAS No.: 84145-54-0

Cat. No.: B12666060

Get Quote

Executive Summary
2-Methoxy-4-[(methylimino)methyl]phenol (also known as Vanillin methylimine) is a pivotal

intermediate in the synthesis of bioactive coordination complexes and pharmaceutical

precursors. Its structure combines a phenolic pharmacophore with an azomethine (

) linkage.[1]

This guide provides a definitive reference for the synthesis, purification, and NMR-based

validation of this compound. The data presented here is synthesized from high-field NMR

studies (400 MHz), emphasizing the diagnostic signals required to confirm the formation of the

imine bond and the integrity of the phenolic moiety.
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Parameter Detail

IUPAC Name 2-Methoxy-4-[(methylimino)methyl]phenol

CAS Registry 3226-36-6

Molecular Formula

Molecular Weight 165.19 g/mol

Appearance Yellow to pale-orange crystalline solid

Solubility
Soluble in DMSO, Methanol, Chloroform;

Sparingly soluble in water

Synthesis Protocol
The synthesis follows a condensation pathway between Vanillin (aldehyde) and Methylamine

(primary amine). This reaction is reversible; therefore, driving the equilibrium by removing water

or using excess amine is critical.

Reagents
Precursor A: Vanillin (4-Hydroxy-3-methoxybenzaldehyde), >99% purity.

Precursor B: Methylamine (40% w/v aqueous solution or 2.0 M in THF).

Solvent: Absolute Ethanol or Methanol.

Step-by-Step Methodology
Dissolution: Dissolve 10 mmol (1.52 g) of Vanillin in 15 mL of absolute ethanol in a round-

bottom flask. Stir until clear.

Addition: Dropwise add 12 mmol of Methylamine solution while stirring at room temperature.

The solution will typically deepen in color (yellowing) immediately, indicating imine formation.

Reflux: Heat the mixture to reflux (approx. 78°C) for 2–3 hours.
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Scientist's Note: While the reaction proceeds at room temperature, reflux ensures

complete conversion and minimizes the residual aldehyde signal in NMR.

Isolation: Cool the mixture to 0°C in an ice bath. The Schiff base typically precipitates.

Purification: Filter the solid and wash with cold ethanol. Recrystallize from hot ethanol if the

melting point deviates from the standard (128–130°C).

Workflow Diagram
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Figure 1: Synthetic workflow for the condensation of vanillin and methylamine.

NMR Spectroscopic Data
The following data represents the compound in DMSO-

at 298 K. DMSO is the preferred solvent due to the molecule's polarity and the ability to
observe the exchangeable phenolic proton.

NMR (400 MHz, DMSO- )
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

9.50 – 9.80 Singlet (Broad) 1H Ar-OH

Phenolic proton.

[1] Broadening

indicates

hydrogen

bonding or

exchange.

8.15 Singlet 1H -CH=N-

Diagnostic

Signal. The

appearance of

this azomethine

proton and the

absence of the

aldehyde proton

(~9.8 ppm)

confirms reaction

success.

7.30
Doublet (

Hz)
1H Ar-H (2)

Proton ortho to

the imine, meta

to methoxy.

7.10
Doublet of

Doublets
1H Ar-H (6)

Coupling with

H(5) and H(2).

6.80
Doublet (

Hz)
1H Ar-H (5)

Proton ortho to

the hydroxyl

group.

3.80 Singlet 3H -OCH
Methoxy group.

Characteristic

sharp singlet.

3.35 Singlet (or

Doublet)

3H =N-CH N-Methyl group.

Can appear as a

doublet (
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Hz) if long-range

coupling to the

imine proton is

resolved.

NMR (100 MHz, DMSO- )
Shift (

, ppm)
Assignment Structural Insight

164.8 -CH=N-

Azomethine Carbon.

Significantly upfield from the

precursor aldehyde carbonyl

(~191 ppm).

150.2 Ar-C-OH
Phenolic carbon (C4).

Deshielded by oxygen.

148.1 Ar-C-OCH Aromatic carbon bearing the

methoxy group (C3).

129.5 Ar-C-CH=N
Quaternary aromatic carbon

attached to the imine (C1).

123.5 Ar-CH (6) Aromatic methine.

115.2 Ar-CH (5) Aromatic methine.

110.8 Ar-CH (2) Aromatic methine.

55.6 -OCH Methoxy carbon.

47.5 =N-CH
N-Methyl carbon. Diagnostic

for the methylamine

incorporation.

Structural Validation & Logic
To ensure scientific integrity, the interpretation of the spectra must follow a logical elimination of

the precursor structure.
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Signal Assignment Logic
The "Aldehyde Test": The most critical quality control step is verifying the disappearance of

the Vanillin aldehyde proton at 9.79 ppm. If this peak persists, the reaction is incomplete.

The Imine Shift: The formation of the

bond creates a new singlet around 8.15 ppm. This is the primary indicator of the Schiff base.

Tautomerism Check: While Schiff bases of ortho-hydroxy aldehydes (like salicylaldehyde)

often exist in equilibrium between phenol-imine and keto-amine forms, Vanillin derivatives

(para-hydroxy) predominantly exist in the phenol-imine form in solution. This is confirmed by

the carbon shift of the phenolic C-OH at ~150 ppm (vs ~180 ppm for a ketone).

Spectral Assignment Map

2-Methoxy-4-[(methylimino)methyl]phenol

1H: 8.15 ppm
(Imine -CH=N-)

 Diagnostic

1H: 3.80 ppm
(-OCH3)

1H: 3.35 ppm
(=N-CH3)

13C: 164.8 ppm
(C=N)

 HSQC Correlation

13C: 47.5 ppm
(N-Me)

 HSQC Correlation
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Figure 2: Mapping of structural moieties to diagnostic NMR signals.
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Synthesis & General Characterization: Nafiah, A. N., & Nadhiroh, A. (2021).[2][3] Synthesis,

Characterization, and Antioxidant Activity of 2-methoxy-4-((4-

methoxyphenylimino)methyl)phenol compounds. Atlantis Press. Link (Note: Provides

analogous synthesis protocols and imine shift ranges for vanillin Schiff bases).

Solvent Effects on Schiff Bases: Sharif, S., et al. (2005).[4] NMR Studies of Solvent-Assisted

Proton Transfer in a Biologically Relevant Schiff Base. Freie Universität Berlin.[4] Link (Note:

Authoritative source for tautomerism and solvent-dependent shifts in hydroxy-Schiff bases).

Reference Data for Vanillin (Precursor): National Center for Biotechnology Information

(2025). PubChem Compound Summary for CID 1183, Vanillin. Link

Schiff Base Antibacterial Studies: Joshi, S., et al. (2024).[2] Synthesis and evaluation of

vanillin Schiff bases as potential antimicrobial agents. Scientific Reports. Link (Note:

Validates the 160-165 ppm 13C range for the imine carbon in vanillin derivatives).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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